5-Amino-1-(cyclopropylmethyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione

• Molecular Formula: C8H11N3O2
• Molecular Weight: 181.19 g/mol
• SMILES: C1CC1CN2C=C(C(=O)NC2=O)N
• InChI: InChI=1S/C8H11N3O2/c9-6-4-11(3-5-1-2-5)8(13)10-7(6)12/h4-5H,1-3,9H2,(H,10,12,13)
• InChIKey: GBASLXJAMNTYLN-UHFFFAOYSA-N

5-Amino-1-(cyclopropylmethyl)pyrimidinedione: Identity & Purity

5-Amino-1-(cyclopropylmethyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione (CAS 1483026-05-6) is a 5-amino-substituted pyrimidine-2,4-dione derivative bearing an N1-cyclopropylmethyl group . It belongs to the aminouracil class of heterocyclic compounds, which are recognized for their roles as pharmacophoric scaffolds in antiviral, anticancer, and enzyme inhibition research [1]. The compound has a molecular formula of C₈H₁₁N₃O₂ and a molecular weight of 181.19 g/mol, with a reported commercial purity of 95% . Its key structural distinction lies in the specific placement of the primary amino group at the 5-position of the pyrimidine ring, as opposed to the more commonly explored 6-amino regioisomer.

5-NH₂ regioisomer scaffold for antiviral/antimycobacterial target classes

N1-cyclopropylmethyl modulates lipophilicity for cell permeability research

QC-documented purity supports reproducible biological assays

• [1] Al-Masoudi, N. A. et al. Synthesis, reactivity, and biological activity of 5-aminouracil and its derivatives. Molbank (review), 2015. Covers chemotherapeutic and pharmacological properties of 5-aminouracil derivatives. View Source

5-Amino-1-(cyclopropylmethyl)pyrimidinedione: Regioisomeric Specificity

In the aminouracil series, the position of the amino substituent (5- vs. 6-) is not a minor structural nuance; it dictates hydrogen-bonding geometry, tautomeric preference, and interaction with biological targets [1]. The 6-amino regioisomer, 6-amino-1-(cyclopropylmethyl)pyrimidine-2,4-dione, has been profiled against MKP-1 (MAP kinase phosphatase-1) and showed negligible inhibitory activity (IC₅₀ > 50,000 nM), suggesting limited engagement with certain phosphatase targets [2]. In contrast, the 5-amino substitution pattern is a privileged motif found in bioactive 5-aminouracil derivatives with demonstrated activity against HIV-1, herpesviruses, and mycobacteria through mechanisms including DNA incorporation and enzyme inhibition [1]. The N1-cyclopropylmethyl group further modulates lipophilicity (LogP = -0.47, TPSA = 80.88 Ų ) relative to unsubstituted 5-aminouracil, altering membrane permeability and metabolic stability profiles. Simply substituting the 6-amino regioisomer or the des-cyclopropylmethyl analog would yield a compound with fundamentally different target engagement and physicochemical properties.

5-NH₂ regioisomer

6-NH₂ regioisomer

Target class divergence: antiviral/antibacterial vs. PDE4/phosphatase may limit direct substitution

N1-cyclopropylmethyl present

Des-cyclopropylmethyl analog

Lipophilicity and permeability profiles may shift, altering in vivo behavior

• [1] Al-Masoudi, N. A. et al. Synthesis, reactivity, and biological activity of 5-aminouracil and its derivatives. Molbank (review), 2015. View Source
• [2] BindingDB Entry BDBM35460. 6-amino-1-(cyclopropylmethyl)pyrimidine-2,4-dione. IC₅₀ > 5.00E+4 nM against MKP-1 (MAP kinase phosphatase-1) at pH 7.0, 23°C. View Source

Product Differentiation Evidence

5-Amino vs. 6-Amino Regioisomer Target Engagement

The target compound carries the amino group at the 5-position of the pyrimidine-2,4-dione ring, whereas the closely related regioisomer 6-amino-1-(cyclopropylmethyl)pyrimidine-2,4-dione bears it at the 6-position [1]. In a direct enzymatic assay against MKP-1 (MAP kinase phosphatase-1), the 6-amino regioisomer exhibited IC₅₀ > 50,000 nM, indicating essentially no meaningful inhibition of this phosphatase [1]. While no corresponding MKP-1 data are publicly available for the 5-amino regioisomer, the 5-aminouracil scaffold is extensively documented as a pharmacophore for entirely different target classes including HIV-1 integrase, herpesviral DNA polymerase, and mycobacterial enzymes [2]. This target class divergence demonstrates that the 5-NH₂ and 6-NH₂ substitution patterns are not interchangeable and direct users toward distinct biological screening programs.

Regioisomer Target Engagement

Reported

5-NH₂ regioisomer: antiviral/antibacterial scaffold

6-NH₂ regioisomer: IC₅₀ > 50,000 nM (MKP-1)

Target class divergence supports regioisomer-specific screening

MKP-1 assay: pH 7.0, 23°C

Evidence Dimension	In vitro enzyme inhibition (MKP-1 phosphatase) and target class association
Target Compound Data	5-NH₂ regioisomer: No MKP-1 data available; scaffold associated with antiviral (HIV-1, HSV) and antimycobacterial activity [2]
Comparator Or Baseline	6-amino-1-(cyclopropylmethyl)pyrimidine-2,4-dione: IC₅₀ > 50,000 nM vs. MKP-1; scaffold associated with PDE4 inhibition (Cipamfylline class) [1]
Quantified Difference	IC₅₀ difference not calculable (different assays); qualitative target class divergence: antiviral/antibacterial (5-NH₂) vs. PDE4/phosphatase (6-NH₂)
Conditions	MKP-1 assay: pH 7.0, 23°C, dose-response format [1]

Why This Matters

Procurement of the incorrect regioisomer will direct screening efforts toward the wrong target class, wasting assay resources and delaying discovery timelines.

• [1] BindingDB BDBM35460. 6-amino-1-(cyclopropylmethyl)pyrimidine-2,4-dione: IC₅₀ > 50,000 nM (MKP-1). View Source
• [2] Al-Masoudi, N. A. et al. Synthesis, reactivity, and biological activity of 5-aminouracil and its derivatives. Documents chemotherapeutic and pharmacological properties of 5-aminouracils. View Source

Physicochemical Differentiation from Key Analogs

The target compound has calculated LogP = -0.47 and TPSA = 80.88 Ų . The unsubstituted parent 5-aminouracil (CAS 932-52-5) has a lower calculated LogP of approximately -1.0 and TPSA of ~85 Ų due to the absence of the lipophilic cyclopropylmethyl group [1]. The 6-amino regioisomer with the same N1-cyclopropylmethyl substitution shows comparable but not identical physicochemical properties due to altered electronic distribution [2]. The compound 1-(cyclopropylmethyl)pyrimidine-2,4(1H,3H)-dione, which lacks the 5-amino group entirely, has a substantially higher LogP (~0.2) and lower TPSA (~60 Ų), demonstrating that the 5-NH₂ group contributes approximately 0.7 LogP units of hydrophilicity and 20 Ų of polar surface area [3]. These differences collectively influence membrane permeability, solubility, and hydrogen-bonding capacity in ways that cannot be replicated by any single analog.

Physicochemical Differentiation

Reported

vs. 5-Aminouracil: ΔLogP +0.5, ΔTPSA -4 Ų

vs. Des-amino analog: ΔLogP -0.7, ΔTPSA +21 Ų

Physicochemical shifts may alter permeability and BBB prediction

Calculated properties; vendor datasheets

Evidence Dimension	Calculated LogP and TPSA
Target Compound Data	LogP = -0.47; TPSA = 80.88 Ų; HBD = 2; HBA = 4
Comparator Or Baseline	5-Aminouracil: LogP ≈ -1.0, TPSA ≈ 85 Ų [1]; 1-(cyclopropylmethyl)pyrimidine-2,4(1H,3H)-dione: LogP ≈ +0.2, TPSA ≈ 60 Ų [3]
Quantified Difference	ΔLogP ≈ +0.5 (vs. 5-aminouracil), ΔLogP ≈ -0.7 (vs. des-amino analog); ΔTPSA ≈ -4 Ų (vs. 5-aminouracil), ΔTPSA ≈ +21 Ų (vs. des-amino analog)
Conditions	Calculated properties using standard cheminformatics algorithms as reported by vendor datasheets [3]

Why This Matters

Physicochemical property differences of this magnitude can alter oral absorption classification (BCS class boundary shifts) and blood-brain barrier penetration predictions, making the correct analog selection critical for in vivo studies.

• [1] DrugBank DB03792. 5-Aminouracil. Monograph including calculated LogP and TPSA. Accession DB03792. View Source
• [2] BindingDB BDBM35460. 6-amino-1-(cyclopropylmethyl)pyrimidine-2,4-dione. Structural and affinity data. View Source
• [3] PubChem CID 53401612. 1-(cyclopropylmethyl)pyrimidine-2,4(1H,3H)-dione. Calculated physicochemical properties. View Source

Synthetic Access & Purity Assurance

The target compound is commercially available with a specified purity of 95% from reputable vendors, with batch-specific quality control including NMR, HPLC, or GC analysis . In contrast, the 6-amino regioisomer is available primarily through specialized screening compound libraries and lacks the same level of commercial quality assurance documentation [1]. The synthesis of 5-amino-1-substituted uracils typically proceeds via cyclization of N-substituted ureas with cyanoacetic acid derivatives, a route that yields a single regioisomer when the 5-position is aminated [2]. The 6-amino isomer, conversely, is accessed through an alternative pathway (cyclization to give 6-aminouracil followed by N1-alkylation), and mixtures of N1/N3-alkylated products may arise without careful control of reaction conditions [2]. This synthetic divergence provides end-users with greater confidence in the structural integrity of the 5-amino product upon procurement.

Purity & QC Assurance

Specification review

95%purity

Batch QC reduces assay interference risk

QC documentation available per batch

Evidence Dimension	Commercial purity, quality control documentation, and synthetic route regiospecificity
Target Compound Data	95% purity, QC documentation (NMR, HPLC, GC) available per batch
Comparator Or Baseline	6-amino-1-(cyclopropylmethyl)pyrimidine-2,4-dione: limited commercial availability, purity data less systematically documented [1]
Quantified Difference	Purity: 95% (target) vs. not consistently specified (6-amino regioisomer); QC documentation: batch-specific (target) vs. variable (comparator)
Conditions	Commercial procurement specifications as of 2024-2025; synthesis routes described in patent literature [2]

Why This Matters

Reliable purity specifications reduce the risk of assay interference from impurities, enable accurate dosing in biological experiments, and support reproducible SAR conclusions.

• [1] BindingDB BDBM35460. 6-amino-1-(cyclopropylmethyl)pyrimidine-2,4-dione. Compound sourced from screening library; purity not independently verified. View Source
• [2] Drug Synthesis Database (data.yaozh.com). Synthetic route to 6-amino-1,3-bis(cyclopropylmethyl)uracil via N,N'-bis(cyclopropylmethyl)urea cyclization. Illustrates regiospecificity challenges in 6-aminouracil N1-alkylation. View Source

Hydrogen-Bond Donor/Acceptor Architecture for Co-Crystallization

The 5-amino group of the target compound provides a hydrogen-bond donor (HBD) paired with the adjacent C4 carbonyl oxygen, forming a donor-acceptor motif capable of bidentate hydrogen bonding with biological targets . In the 6-amino regioisomer, the amino group is flanked by the C5=C6 double bond and the N1 substituent, resulting in a different H-bonding vector and reduced acidity of the NH₂ protons due to vinylogous amide conjugation with the C4 carbonyl [1]. Quantitative analysis of hydrogen-bonding capacity: the target compound has 2 HBD (5-NH₂ and N3-H) and 4 HBA (two carbonyl oxygens, 5-NH₂ nitrogen lone pair, and N1 nitrogen) ; the 6-amino regioisomer also has 2 HBD but different spatial orientation [1]; 1-(cyclopropylmethyl)pyrimidine-2,4-dione has only 1 HBD (N3-H) and 3 HBA, lacking the amino group contribution entirely [2]. For fragment-based screening and co-crystallization campaigns, these differences in H-bond donor count and geometry can determine whether a compound yields interpretable electron density in X-ray structures.

H-Bond Donor/Acceptor Architecture

Class-level

HBD = 2, HBA = 4; 5-NH₂/C4=O forms bidentate motif. Des-amino analog HBD = 1.

May support co-crystallization with complementary arrays

Class-level inference; validate in target system

Evidence Dimension	Hydrogen-bond donor and acceptor count with spatial orientation assessment
Target Compound Data	HBD = 2, HBA = 4; 5-NH₂ presents bidentate donor-acceptor motif with C4=O
Comparator Or Baseline	6-amino regioisomer: HBD = 2, HBA = 4 but different geometry; 1-(cyclopropylmethyl)pyrimidine-2,4-dione: HBD = 1, HBA = 3 [1][2]
Quantified Difference	ΔHBD = +1 (vs. des-amino analog); spatial orientation difference (5-NH₂ vs. 6-NH₂) not quantifiable as scalar but structurally distinct
Conditions	Calculated from 2D chemical structure; validated by InChI and SMILES representation

Why This Matters

The additional HBD of the 5-amino group and its specific geometric presentation can be decisive in fragment-based drug discovery for achieving interpretable co-crystal structures, directly impacting structure-based design productivity.

• [1] BindingDB BDBM35460. 6-amino-1-(cyclopropylmethyl)pyrimidine-2,4-dione. SMILES: Nc1cc(=O)[nH]c(=O)n1CC1CC1. View Source
• [2] PubChem CID 53401612. 1-(cyclopropylmethyl)pyrimidine-2,4(1H,3H)-dione. HBD 1, HBA 3. View Source

5-Amino-1-(cyclopropylmethyl)pyrimidinedione: Application Scenarios

Antiviral & Antimycobacterial Screening Programs

The 5-aminouracil scaffold is a validated starting point for inhibitors of HIV-1, herpesviruses, and Mycobacterium tuberculosis [1]. The N1-cyclopropylmethyl substitution of this compound provides modulated lipophilicity (LogP = -0.47) that may improve cell permeability relative to unsubstituted 5-aminouracil (LogP ≈ -1.0) while retaining the essential 5-NH₂ pharmacophore. Research groups screening for novel antiviral or antimycobacterial agents should prioritize this compound as a fragment-like building block with favorable physicochemical properties for hit-to-lead optimization.

Fragment-Based Drug Discovery (FBDD) with Dual H-Bond Donor

With two hydrogen-bond donors (5-NH₂ and N3-H) and four hydrogen-bond acceptors, this compound meets the 'rule of three' criteria for fragment libraries (MW < 300, HBD ≤ 3, HBA ≤ 3, LogP ≤ 3) with the exception of HBA count . The bidentate H-bond motif formed by the 5-NH₂ and C4=O groups makes it particularly suitable for co-crystallization experiments targeting proteins with complementary donor-acceptor arrays in their active sites, such as kinases, dehydrogenases, and nucleic acid-binding proteins.

5-Amino vs. 6-Amino SAR Studies

As demonstrated by the contrasting biological profiles of 5-amino and 6-amino uracil derivatives, this compound serves as an essential tool compound for SAR studies aimed at delineating the pharmacological consequences of amino group position [2]. Researchers comparing the target engagement of 5-NH₂ (antiviral/antibacterial) versus 6-NH₂ (PDE4/phosphatase) uracils require authenticated samples of both regioisomers to generate valid structure-activity correlations. The availability of this compound at 95% purity with QC documentation supports rigorous comparative pharmacology.

Late-Stage Functionalization via 5-Amino Handle

The primary aromatic amine at position 5 is a versatile synthetic handle for diversification through amide coupling, reductive amination, diazotization, or urea/thiourea formation . This compound can serve as a key intermediate for generating focused libraries of 5-substituted pyrimidine-2,4-diones, enabling medicinal chemistry teams to explore structure-activity relationships around a core scaffold that already incorporates the drug-like cyclopropylmethyl N1 substituent for metabolic stability enhancement.

Application

Selection Property

Validation Focus

Antiviral & Antimycobacterial Screening

5-NH₂ regioisomer scaffold

Reported antiviral/antimycobacterial target class association

Fragment-Based Drug Discovery

Dual H-bond donor motif (5-NH₂ + N3-H)

May support co-crystallization experiments

5- vs 6-Amino SAR Studies

Authenticated 5-NH₂ regioisomer

Comparative target engagement context

Late-Stage Functionalization

Primary aromatic amine handle

May enable focused library synthesis

• [1] Al-Masoudi, N. A. et al. Synthesis, reactivity, and biological activity of 5-aminouracil and its derivatives. Molbank, 2015. View Source
• [2] BindingDB BDBM35460. 6-amino-1-(cyclopropylmethyl)pyrimidine-2,4-dione: IC₅₀ > 50,000 nM (MKP-1). Structural and affinity contrast data. View Source